Cas no 2168799-97-9 ()

• CAS No: 2168799-97-9
• MF: C₁₀H₅BrCl₃NO
• MW: 341.415798902512
• CID: 5667298
• PubChem ID: 168450981
• Update Time: 2026-03-11

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C10H5BrCl3NO/c11-7-3-1-2-5-6(4-15-8(5)7)9(16)10(12,13)14/h1-4,15H
• InChI Key： LFQAZSAFCJFXFR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(C(C(Cl)(Cl)Cl)=O)=CNC=21

Computed Properties

• Exact Mass: 338.86201g/mol
• Monoisotopic Mass: 338.86201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 32.9Ų